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Compound Focus: Nintedanib

CAS No.: 656247-17-5

Cat. No.: S548006

Analytical Method for Nintedanib Quantification

A stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method
has been developed and validated specifically for quantifying nintedanib (NTB), including in
nanostructured lipid carriers [1]. This method is suitable for analyzing entrapment efficiency and drug

release profiles.

Validated RP-HPLC Protocol [1]

¢ Stationary Phase: Shimadzu C18 column (250 x 4.6 mm, 5 um)

¢ Mobile Phase: 0.1% v/v Triethylamine (TEA) in water : Acetonitrile (ACN) (35:65 % v/v)
¢ Flow Rate: 1.0 mL/min

e Detection Wavelength: 390 nm

¢ Injection Volume: 20 pL

¢ Retention Time: 6.77 £ 0.00 minutes

¢ Run Time: ~10-12 minutes

e Linearity Range: 0.5 - 4.5 pg/mL (Correlation coefficient, R? = 0.999)

Sample Preparation for Entrapment Efficiency

¢ Ultrafiltration/Centrifugation: Place a measured volume of the nanocarrier dispersion (e.g., 1 mL)
into an ultrafiltration tube (e.g., molecular weight cut-off 4000 Da or 12-14 kDa dialysis tubing).
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e Separate Free Drug: Centrifuge at high speed (e.g., 2000-6000 rpm for 20 minutes). The free drug
will pass through the membrane, while the nanocarriers with entrapped drug are retained.
¢ Analyze Free Drug: Dilute the filtrate (containing unentrapped nintedanib) appropriately with the
mobile phase and analyze using the RP-HPLC method.
¢ Destroy Nanocarriers (for Total Drug): To determine the total drug content in the formulation,

disrupt another sample of the nanocarrier dispersion using a solvent like methanol or acetonitrile,
sonicate, then dilute and analyze via HPLC.

Nanocarrier Formulations & Entrapment Efficiency

The table below summarizes various nintedanib-loaded nanocarriers reported in recent literature, along with

their composition and achieved entrapment efficiency.

) Reported
. . Preparation o
Nanocarrier Type Key Composition . Entrapment Citation
Technique .
Efficiency (EE%)
Novasomes Span 60, Thin-film hydration ~90% [2]
Cholesterol, Oleic
Acid
Polymeric Mixed Soluplus, Tween 80,  Thin-film hydration 90.26% [3]
Micelles (PMMs) Sodium
Deoxycholate
Solid Lipid Glyceryl Double-emulsification >90% [4]
Nanoparticles monostearate,
(SLN) Lecithin, Poloxamer
188
Chitosan Chitosan, y- lonic gelation Not explicitly [5] [6]
Nanoparticles Polyglutamic acid stated, but
(PGA) optimized for
size/PDI

PLGA
Nanoparticles

PLGA Polymer

Nanoprecipitation /
Emulsion-solvent
evaporation

Not explicitly stated
for PF, used for
glioblastoma

[7118]
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. Reported
. . Preparation o
Nanocarrier Type Key Composition . Entrapment Citation
Technique .

Efficiency (EE%)
B-Cyclodextrin Insoluble (- Cross-linking & drug High binding affinity  [9]
Microparticles cyclodextrin polymer  loading via incubation confirmed via SPR

& docking

Experimental Workflow for Entrapment Efficiency
Determination

The following diagram illustrates the logical workflow for preparing nintedanib nanocarriers and

determining their entrapment efficiency.
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Start: Prepare Nintedanib-Loaded Nanocarrier

1. Separate Free Drug
(Ultrafiltration/Centrifugation)

2. Analyze Filtrate via RP-HPLC
(Quantify Free Nintedanib)

3. Calculate Entrapment Efficiency (EE%)

EE% = (Total Drug - Free Drug) / Total Drug x 100%

Key Calculations

Click to download full resolution via product page

Protocol Notes and Best Practices

e Method Validation: The referenced RP-HPLC method has been validated for specificity, linearity,
precision, and accuracy, ensuring it is suitable for this application [1].

¢ Formulation Optimization: Many studies utilized statistical designs (e.g., Box-Behnken) to optimize
formulation variables like lipid/polymer and surfactant ratios to maximize entrapment efficiency [2] [3].

¢ Critical Parameters: For the RP-HPLC method, maintain a consistent mobile phase composition,
pH, and flow rate for reproducible retention times. For sample preparation, ensure the centrifugation
speed and time are sufficient to completely separate free drug from the nanocatrriers.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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